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For Researchers, Scientists, and Drug Development Professionals

Introduction
Bisphenol A bis(2-hydroxyethyl) ether (BAPHEE), identified by the CAS number 901-44-0, is an

aromatic diol derived from Bisphenol A (BPA). Its chemical structure, featuring two hydroxyethyl

ether groups attached to the bisphenol A backbone, imparts unique properties that make it a

valuable intermediate in polymer chemistry and a subject of interest in toxicological and

endocrine research. This technical guide provides a comprehensive overview of the core

properties of BAPHEE, including its physicochemical characteristics, toxicological profile,

synthesis, and applications, with a focus on presenting data in a clear, structured format for

scientific professionals.

Chemical and Physical Properties
BAPHEE is a white solid at room temperature.[1] Its core physical and chemical properties are

summarized in the tables below, providing a clear reference for laboratory and industrial

applications.

Table 1: General Chemical Properties of BAPHEE
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Property Value Source(s)

CAS Number 901-44-0 [2]

Molecular Formula C₁₉H₂₄O₄ [2]

Molecular Weight 316.39 g/mol [2]

IUPAC Name

2-[4-[2-[4-(2-

hydroxyethoxy)phenyl]propan-

2-yl]phenoxy]ethanol

[2]

Canonical SMILES

CC(C)

(C1=CC=C(C=C1)OCCO)C2=

CC=C(C=C2)OCCO

[2]

InChI Key
UUAGPGQUHZVJBQ-

UHFFFAOYSA-N
[2]

Table 2: Physicochemical Data for BAPHEE
Property Value Source(s)

Melting Point 109-114 °C [3]

Boiling Point 495 °C [4]

Density 1.135 g/cm³ [4]

Flash Point 253 °C [4]

Appearance White solid [1]

Storage Temperature 2-8 °C [3]

Spectroscopic Data
Detailed spectroscopic data is crucial for the identification and characterization of BAPHEE.

While full spectra are best viewed in their original sources, the following provides an overview

of available data.
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¹³C NMR Spectroscopy: Data for the ¹³C NMR spectrum of BAPHEE is available through the

PubChem database, which can be used to confirm the carbon framework of the molecule.[2]

Mass Spectrometry: Mass spectrometry data for BAPHEE is also available on PubChem.[2]

The fragmentation patterns observed in mass spectrometry can be used to elucidate the

structure of the molecule and its derivatives. Studies on related bisphenols indicate common

fragmentation pathways, including the formation of a phenoxide product ion (m/z 93) and the

loss of a phenol group.[5][6]

Toxicological Profile
The toxicological properties of BAPHEE are of significant interest due to its structural similarity

to Bisphenol A (BPA), a known endocrine disruptor. While specific toxicological data for

BAPHEE is limited, a safety data sheet reports an oral LD50 in rats.

Table 3: Acute Toxicity Data for BAPHEE
Test Species Route Value Source(s)

LD50 Rat Oral > 2000 mg/kg [1]

Hazard Classifications:

BAPHEE is associated with the following hazard statements:

H315: Causes skin irritation.

H317: May cause an allergic skin reaction.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.

Due to the limited direct toxicological data on BAPHEE, it is prudent to handle it with the same

precautions as BPA.
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Biological Activity and Signaling Pathways
The primary biological concern surrounding BAPHEE is its potential to act as an endocrine

disruptor, similar to its precursor, BPA. Endocrine disruptors can interfere with the body's

hormonal systems, potentially leading to adverse developmental, reproductive, neurological,

and immune effects.

BPA is known to interact with several nuclear receptors, including estrogen receptors (ERα and

ERβ) and androgen receptors (AR). It is believed that BAPHEE may exhibit similar interactions

due to its conserved bisphenol A core structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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